Benzyl 4-{3-[(tert-butoxy)carbonyl]-2-oxoimidazolidin-1-yl}piperidine-1-carboxylate

• IUPAC Name: benzyl 4-[3-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxoimidazolidin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C21H29N3O5/c1-21(2,3)29-20(27)24-14-13-23(18(24)25)17-9-11-22(12-10-17)19(26)28-15-16-7-5-4-6-8-16/h4-8,17H,9-15H2,1-3H3
• InChI Key: JKGURJFEDPZIBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C1=O)C2CCN(CC2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C21H29N3O5
• Molecular Weight: 403.5 g/mol

Description

“Benzyl 4-{3-[(tert-butoxy)carbonyl]-2-oxoimidazolidin-1-yl}piperidine-1-carboxylate” is a chemical compound with the molecular formula C21H29N3O5. It is also known by its IUPAC name, benzyl 4-[3-(tert-butoxycarbonyl)-2-oxo-1-imidazolidinyl]-1-piperidinecarboxylate.

Molecular Structure Analysis

The molecular structure of this compound includes a benzyl group, a tert-butoxy carbonyl group, an imidazolidinone ring, and a piperidine ring. The exact 3D structure would require more detailed analysis or experimental data.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Its melting point is between 116 and 117 degrees Celsius. The molecular weight is 403.48 g/mol.

Scientific Research Applications

Novel Chiral Auxiliary

• Kinetic Resolution : The compound has been used as a novel chiral auxiliary for kinetic resolution, particularly in stereospecific amination. This process yields enantiomerically enriched products, important in synthesizing biologically active compounds (Kubota, Kubo, & Nunami, 1994).
• Dynamic Kinetic Resolution : Another significant application is in dynamic kinetic resolution utilizing the compound as a chiral auxiliary for stereoselective carbon-carbon bond formation. This method is crucial for creating chiral α-alkyl succinic acid derivatives and β-amino acid derivatives (Kubo, Kubota, Takahashi, & Nunami, 1997).

Intermediate in Synthesis

• Anticancer Drugs : The compound serves as an important intermediate in synthesizing small molecule anticancer drugs. It is involved in multiple reaction steps, leading to products with potential anticancer activities (Zhang, Ye, Xu, & Xu, 2018).
• Nociceptin Antagonists : It has been used in the efficient and practical asymmetric synthesis of intermediates vital for nociceptin antagonist synthesis. These antagonists play a role in pain modulation and could have therapeutic applications (Jona et al., 2009).

Other Applications

• Bioactive Compounds Synthesis : The compound is also an intermediate in synthesizing biologically active compounds like crizotinib, which has applications in cancer treatment (Kong et al., 2016).
• Potential in Alzheimer's Treatment : Derivatives of the compound were synthesized and evaluated for anti-Alzheimer's activity, indicating its potential in neurodegenerative disease treatment (Gupta et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, inhaled, or in contact with skin. Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and wearing protective gloves or clothing.